Cas no 1314987-32-0 (6-Bromo-3-butyl-1H-indazole)
6-Bromo-3-butyl-1H-indazole is a brominated indazole derivative featuring a butyl substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine atom at the 6-position enhances reactivity for further functionalization, enabling cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The butyl group contributes to improved lipophilicity, which can influence binding affinity in bioactive molecules. Its stable indazole core ensures compatibility with a range of reaction conditions. This compound is suitable for researchers exploring heterocyclic chemistry or designing novel therapeutic agents.
6-Bromo-3-butyl-1H-indazole structure
Product Name:6-Bromo-3-butyl-1H-indazole
CAS No:1314987-32-0
MF:C11H13BrN2
MW:253.138321638107
MDL:MFCD19684138
CID:1024467
PubChem ID:54759033
Update Time:2025-06-07
6-Bromo-3-butyl-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-3-butyl-1H-indazole
- 6-bromo-3-butyl-2H-indazole
- BS-20515
- CS-0208687
- MFCD19684138
- 1314987-32-0
- DTXSID70716641
- 1H-Indazole, 6-bromo-3-butyl-
- A888435
- AKOS015898025
-
- MDL: MFCD19684138
- Inchi: 1S/C11H13BrN2/c1-2-3-4-10-9-6-5-8(12)7-11(9)14-13-10/h5-7H,2-4H2,1H3,(H,13,14)
- InChI Key: YUYWWOCCPQJSDL-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C=1)=NNC=2CCCC
Computed Properties
- Exact Mass: 252.02600
- Monoisotopic Mass: 252.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7A^2
- XLogP3: 4
Experimental Properties
- PSA: 28.68000
- LogP: 3.66800
6-Bromo-3-butyl-1H-indazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Bromo-3-butyl-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B695723-100mg |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B695723-250mg |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B695723-500mg |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B695723-1g |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 1g |
$ 98.00 | 2023-04-18 | ||
| Fluorochem | 216172-1g |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 95% | 1g |
£100.00 | 2022-03-01 | |
| Fluorochem | 216172-5g |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 95% | 5g |
£300.00 | 2022-03-01 | |
| Fluorochem | 216172-25g |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 95% | 25g |
£1050.00 | 2022-03-01 | |
| Chemenu | CM150306-25g |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 95% | 25g |
$701 | 2024-08-02 | |
| abcr | AB311983-1 g |
6-Bromo-3-butyl-1H-indazole; 98% |
1314987-32-0 | 1 g |
€178.00 | 2023-07-19 | ||
| abcr | AB311983-5 g |
6-Bromo-3-butyl-1H-indazole; 98% |
1314987-32-0 | 5 g |
€450.00 | 2023-07-19 |
6-Bromo-3-butyl-1H-indazole Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
1314987-32-0 (6-Bromo-3-butyl-1H-indazole) Related Products
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- 199172-01-5(6-Bromo-3-ethyl-1H-indazole)
- 90221-46-8(6-Bromo-3-methyl-1H-indazole)
- 864774-67-4(5-Bromo-3-ethyl-1H-indazole)
- 7746-27-2(6-Bromo-3-methyl-1H-indazole)
- 61485-21-0(1H-Indazole, 3-(2-methylpropyl)-)
- 61485-20-9(1H-Indazole, 3-butyl-)
- 61485-18-5(3-propyl-1H-Indazole)
- 89346-77-0(1H-Indazole, 3-(3-phenylpropyl)-)
- 65832-15-7(1,3,4,5-Tetrahydro-benzCdindazole)
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